Cas no 23621-08-1 (1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester)
23621-08-1 structure
Product Name:1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
CAS No:23621-08-1
MF:C8H6N2O2S
MW:194.210440158844
CID:283664
PubChem ID:179401
Update Time:2025-04-19
1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester
- methyl 1,2,3-benzothiadiazole-7-carboxylate
- 1,2,3-Benzothiadiazole-7-carboxylate methyl ester
- T56 BNNSJ FVO1
- SCHEMBL543646
- benzo-1,2,3-thiadiazole-7-carboxylic acid methyl ester
- 1,2,3-Benzothiadiazole-7-carboxylic acid, methyl ester
- Methyl1,2,3-benzothiadiazole-7-carboxylate
- methyl benzo-1,2,3-thiadiazole-7-carboxylate
- CUIIHNPMMCYAMK-UHFFFAOYSA-N
- 7-methoxycarbonylbenzo-1,2,3-thiadiazole
- DTXSID00178298
- 23621-08-1
-
- Inchi: 1S/C8H6N2O2S/c1-12-8(11)5-3-2-4-6-7(5)13-10-9-6/h2-4H,1H3
- InChI Key: CUIIHNPMMCYAMK-UHFFFAOYSA-N
- SMILES: S1C2C(=CC=CC=2C(=O)OC)N=N1
Computed Properties
- Exact Mass: 194.01508
- Monoisotopic Mass: 194.014998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.3
- XLogP3: 1.7
Experimental Properties
- Density: 1.413
- Boiling Point: 304.4°C at 760 mmHg
- Flash Point: 137.9°C
- Refractive Index: 1.655
- PSA: 52.08
1,2,3-Benzothiadiazole-7-carboxylicacid, methyl ester Related Literature
-
P. Kirby,S. B. Soloway,J. H. Davies,Shirley B. Webb J. Chem. Soc. C 1970 2250
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